Cas no 139888-13-4 ((2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxy-2-(hydroxymethyl)tetrahydrofuran-2-carbonitrile (non-preferred name))

• Product Name: (2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxy-2-(hydroxymethyl)tetrahydrofuran-2-carbonitrile (non-preferred name)
• CAS No: 139888-13-4
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• CID: 1281264
• PubChem ID: 453657
• Update Time: 2025-04-20

(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxy-2-(hydroxymethyl)tetrahydrofuran-2-carbonitrile (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxy-2-(hydroxymethyl)tetrahydrofuran-2-carbonitrile (non-preferred name)
• 4'-Cyano-2'-deoxycytidine
• (2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxy-2-(hydroxymethyl)oxolane-2-carbonitrile
• (2R,3S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxy-2-(hydroxymethyl)tetrahydrofuran-2-carbonitrile
• DTXSID60161186
• (2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-2-(hydroxymethyl)tetrahydrofuran-2-carbonitrile
• CHEMBL98420
• 139888-13-4
• 4'-CNdC
• SCHEMBL9548789

• Inchi： 1S/C10H12N4O4/c11-4-10(5-15)6(16)3-8(18-10)14-2-1-7(12)13-9(14)17/h1-2,6,8,15-16H,3,5H2,(H2,12,13,17)/t6-,8+,10+/m0/s1
• InChI Key： WOFZQOCKSAPKFH-SKWCMTHISA-N
• SMILES： O1[C@H](C[C@@H]([C@@]1(C#N)CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 252.08585488g/mol
• Monoisotopic Mass: 252.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 132Ų